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Compound of Interest

Compound Name: Hexacosanoic acid-d4-1

Cat. No.: B12422391 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical compounds is paramount. This document provides immediate,

essential safety and logistical information for Hexacosanoic acid-d4-1, including operational

and disposal plans, to foster a secure and productive laboratory environment.

Chemical and Physical Properties

Hexacosanoic acid-d4-1 is a deuterated form of hexacosanoic acid, a very long-chain

saturated fatty acid. While it is not classified as a hazardous substance or mixture, its

toxicological properties have not been thoroughly investigated.[1][2] Therefore, it is crucial to

handle it with care, following standard laboratory safety protocols.

Property Value

Chemical Formula C26H48D4O2

Molecular Weight 400.71 g/mol [3]

CAS Number 1194984-85-4[3]

Appearance White to off-white solid powder[4]

Melting Point 87 - 89 °C

Storage
Store at -20°C for up to one month or -80°C for

up to six months.[5]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The

following table outlines the recommended PPE for handling Hexacosanoic acid-d4-1.

Body Part
Personal Protective
Equipment

Specifications

Respiratory NIOSH-approved respirator

Recommended when handling

the powder to avoid inhalation.

[1]

Eyes Safety glasses or goggles
Should be worn at all times in

the laboratory.[1]

Hands
Compatible chemical-resistant

gloves

Nitrile or butyl rubber gloves

are recommended.[6][7]

Body Laboratory coat
To protect clothing and skin

from accidental spills.[1]

Operational Plan: Step-by-Step Handling
Procedures
Following a standardized operational plan minimizes risks and ensures the integrity of the

experiment.

Workflow for Handling Hexacosanoic Acid-d4-1
Caption: A step-by-step workflow for the safe handling of Hexacosanoic acid-d4-1.

Experimental Protocols
1. Weighing the Compound:

Ensure the balance is in a well-ventilated area or a chemical fume hood to minimize dust

inhalation.

Use anti-static weighing paper or a suitable container.
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Handle the solid with a clean spatula.

Close the container tightly after use.

2. Dissolving the Compound:

Consult the product's data sheet for solubility information. Hexacosanoic acid-d4-1 is

soluble in THF (~10 mg/mL).[4]

Add the solvent to the weighed compound slowly.

If necessary, use a vortex mixer or sonicator to aid dissolution.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Waste Disposal Decision Tree

Start: Is the waste contaminated?

Solid Waste (e.g., contaminated gloves, paper)

Yes (Solid)

Liquid Waste (e.g., unused solution)

Yes (Liquid)

Segregate into a labeled solid chemical waste container. Segregate into a labeled liquid chemical waste container.

Contact Environmental Health & Safety for pickup.

Click to download full resolution via product page
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Caption: A decision tree for the proper disposal of waste contaminated with Hexacosanoic
acid-d4-1.

Disposal Protocol:

Segregation: Do not mix chemical waste with regular trash.

Labeling: All waste containers must be clearly labeled with the chemical name and

concentration.

Storage: Store waste containers in a designated, well-ventilated, and secure area.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.[1] Contact your institution's Environmental Health and Safety (EHS) department

for specific guidelines and pickup procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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